Cas no 903556-44-5 (Carbamic acid, (5-bromo-2-fluorophenyl)-, phenylmethyl ester)

• Product Name: Carbamic acid, (5-bromo-2-fluorophenyl)-, phenylmethyl ester
• CAS No: 903556-44-5
• MF: C₁₄H₁₁BrFNO₂
• MW: 324.145046472549
• CID: 5085326
• PubChem ID: 58686891
• Update Time: 2025-09-27

Carbamic acid, (5-bromo-2-fluorophenyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (5-bromo-2-fluorophenyl)-, phenylmethyl ester
• Benzyl (5-bromo-2-fluorophenyl)carbamate
• SCHEMBL8247251
• 1-(Cbz-amino)-5-bromo-2-fluorobenzene
• Carbamicacid,(5-bromo-2-fluorophenyl)-,phenylmethylester
• EN300-7114384
• benzyl N-(5-bromo-2-fluorophenyl)carbamate
• MFCD27940029
• 903556-44-5
• F72489

• Inchi： 1S/C14H11BrFNO2/c15-11-6-7-12(16)13(8-11)17-14(18)19-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18)
• InChI Key： WKONXKBWUKZPFS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 322.99572g/mol
• Monoisotopic Mass: 322.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3

Additional information on Carbamic acid, (5-bromo-2-fluorophenyl)-, phenylmethyl ester

Carbamic Acid, (5-Bromo-2-Fluorophenyl)-, Phenylmethyl Ester

The compound Carbamic acid, (5-bromo-2-fluorophenyl)-, phenylmethyl ester, with CAS No. 903556-44-5, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound is characterized by its unique structure, which combines a carbamic acid moiety with a substituted phenyl group and a phenylmethyl ester. The presence of bromine and fluorine substituents on the aromatic ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of polymer science. Researchers have explored its ability to act as a building block for constructing high-performance polymers with tailored properties. The bromine and fluorine atoms on the aromatic ring contribute to enhanced thermal stability and mechanical strength, making it an ideal candidate for applications in aerospace and automotive industries.

In addition to its role in polymer synthesis, Carbamic acid, (5-bromo-2-fluorophenyl)-, phenylmethyl ester has also been investigated for its potential in drug delivery systems. Its unique chemical structure allows for controlled drug release mechanisms, which are critical in modern pharmaceutical applications. Scientists have reported promising results in preclinical studies, where this compound demonstrated excellent biocompatibility and sustained drug release profiles.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the brominated and fluorinated aromatic ring followed by the formation of the carbamic acid moiety and subsequent esterification. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction efficiency and yield.

From an environmental perspective, researchers have conducted life cycle assessments to evaluate the ecological footprint of this compound. Results indicate that its production process is relatively energy-efficient compared to similar compounds, making it a more sustainable option for industrial applications. Furthermore, studies on its biodegradation pathways have shown that it undergoes rapid breakdown under aerobic conditions, reducing its potential impact on ecosystems.

In conclusion, Carbamic acid, (5-bromo-2-fluorophenyl)-, phenylmethyl ester is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.